Pregn-5-en-20-one, 3,17-dihydroxy-, 3-acetate
Pregn-5-en-20-one, 3,17-dihydroxy-, 3-acetate
Brand Name:
Vulcanchem
CAS No.:
10343-51-8
VCID:
VC0079166
InChI:
InChI=1S/C23H34O4/c1-14(24)23(26)12-9-20-18-6-5-16-13-17(27-15(2)25)7-10-21(16,3)19(18)8-11-22(20,23)4/h5,17-20,26H,6-13H2,1-4H3/t17?,18-,19+,20+,21+,22+,23+/m1/s1
SMILES:
CC(=O)C1(CCC2C1(CCC3C2CC=C4C3(CCC(C4)OC(=O)C)C)C)O
Molecular Formula:
C23H34O4
Molecular Weight:
374.5 g/mol
Pregn-5-en-20-one, 3,17-dihydroxy-, 3-acetate
CAS No.: 10343-51-8
Main Products
VCID: VC0079166
Molecular Formula: C23H34O4
Molecular Weight: 374.5 g/mol
| CAS No. | 10343-51-8 |
|---|---|
| Product Name | Pregn-5-en-20-one, 3,17-dihydroxy-, 3-acetate |
| Molecular Formula | C23H34O4 |
| Molecular Weight | 374.5 g/mol |
| IUPAC Name | [(8R,9S,10R,13S,14S,17R)-17-acetyl-17-hydroxy-10,13-dimethyl-1,2,3,4,7,8,9,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-3-yl] acetate |
| Standard InChI | InChI=1S/C23H34O4/c1-14(24)23(26)12-9-20-18-6-5-16-13-17(27-15(2)25)7-10-21(16,3)19(18)8-11-22(20,23)4/h5,17-20,26H,6-13H2,1-4H3/t17?,18-,19+,20+,21+,22+,23+/m1/s1 |
| Standard InChIKey | IQCNQJXIOWBNAT-QCGJQQEMSA-N |
| Isomeric SMILES | CC(=O)[C@]1(CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CC=C4[C@@]3(CCC(C4)OC(=O)C)C)C)O |
| SMILES | CC(=O)C1(CCC2C1(CCC3C2CC=C4C3(CCC(C4)OC(=O)C)C)C)O |
| Canonical SMILES | CC(=O)C1(CCC2C1(CCC3C2CC=C4C3(CCC(C4)OC(=O)C)C)C)O |
| Synonyms | 20-Oxopregn-5-ene-3,17-diol 3-acetate |
| PubChem Compound | 18667388 |
| Last Modified | Nov 11 2021 |
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